[3,5-Dichloro-4-(2-hydroxy-ethoxy)-phenyl]-carbamic acid tert-butyl ester

• Molecular Formula: C13H17Cl2NO4
• Molecular Weight: 322.18 g/mol
• IUPAC Name: tert-butyl N-[3,5-dichloro-4-(2-hydroxyethoxy)phenyl]carbamate
• InChI: InChI=1S/C13H17Cl2NO4/c1-13(2,3)20-12(18)16-8-6-9(14)11(10(15)7-8)19-5-4-17/h6-7,17H,4-5H2,1-3H3,(H,16,18)
• InChI Key: MFAFIOHHCVGMCD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC(=C(C(=C1)Cl)OCCO)Cl

Description

[3,5-Dichloro-4-(2-hydroxy-ethoxy)-phenyl]-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H17Cl2NO4 and its molecular weight is 322.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (3,5-dichloro-4-hydroxy-phenyl)-carbamic acid tert-butyl ester (1.0 g) and potassium carbonate (0.55 g) in toluene (20 mL) is added ethylene carbonate (1.6 g) and the mixture is heated to reflux for 3 hours. To the cooled reaction mixture is added 2.5 M aqueous sodium hydroxide (50 mL), and the separated organic layer is then washed successively with water, then saturated aqueous sodium chloride, and then dried over anhydrous sodium sulfate. The solvent is then removed by evaporation under reduced pressure and the resulting residue is chromatographed over silica gel (30% ethyl acetate in hexanes is used as the eluant) to provide the desired product as a white foam.